5-(2-(azepan-1-yl)-2-oxoethoxy)-2-((4-(2-fluorophenyl)piperazin-1-yl)methyl)-4H-pyran-4-one

• IUPAC Name: 5-[2-(azepan-1-yl)-2-oxoethoxy]-2-[[4-(2-fluorophenyl)piperazin-1-yl]methyl]pyran-4-one
• InChI: InChI=1S/C24H30FN3O4/c25-20-7-3-4-8-21(20)27-13-11-26(12-14-27)16-19-15-22(29)23(17-31-19)32-18-24(30)28-9-5-1-2-6-10-28/h3-4,7-8,15,17H,1-2,5-6,9-14,16,18H2
• InChI Key: JCGRRZYZRUIXKD-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CC1)C(=O)COC2=COC(=CC2=O)CN3CCN(CC3)C4=CC=CC=C4F
• Molecular Formula: C24H30FN3O4
• Molecular Weight: 443.5 g/mol
• CAS No.: 898455-39-5

Description

5-(2-(azepan-1-yl)-2-oxoethoxy)-2-((4-(2-fluorophenyl)piperazin-1-yl)methyl)-4H-pyran-4-one is a useful research compound. Its molecular formula is C24H30FN3O4 and its molecular weight is 443.519. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Potential Antidepressant Applications

A study by Orjales et al. (2003) focuses on the synthesis and binding studies of new compounds with potential as antidepressant drugs. These compounds exhibit high affinity for serotonin (5-HT) and norepinephrine (NE) transporters, indicating their potential utility in developing fast-acting antidepressant drugs. Specifically, the compound coded as F-98214-TA showed very high affinity values for SERT and NET, suggesting its further pharmacological characterization as an antidepressant (Orjales et al., 2003).

Antimicrobial and Antitumor Activities

Novel bis(pyrazole-benzofuran) hybrids possessing piperazine linkers were synthesized and evaluated for their antibacterial and cytotoxic activities. These compounds showed significant antibacterial efficacies and inhibitory activities against MRSA and VRE bacterial strains. Furthermore, their biofilm inhibition activities were more effective than the reference Ciprofloxacin, highlighting their potential as antibacterial agents (Mekky & Sanad, 2020).

Anticonvulsant and Anticancer Properties

A study on kojic acid derivatives explored their potential as anticonvulsant compounds. The synthesized compounds were tested for their activities by maximal electroshock (MES) and subcutaneous Metrazol (scMet) induced seizure tests, identifying specific compounds with significant activity against MES and scMet seizures without neurotoxicity, indicating their potential as anticonvulsant agents (Aytemir, Septioğlu, & Çalış, 2010).

Corrosion Inhibition

The influence of levofloxacin and its amide derivative on corrosion inhibition of mild steel in hydrochloric acid solution was investigated, demonstrating their efficiency as corrosion inhibitors. This research underlines the potential application of such compounds in industrial chemistry to prevent metal corrosion (Chaitra, Mohana, & Tandon, 2017).